Cas no 59303-10-5 (2-Chloro-5-methylpyrazine)

2-Chloro-5-methylpyrazine structure

Product Name:2-Chloro-5-methylpyrazine

CAS No:59303-10-5

MF:C₅H₅ClN₂

MW:128.559599637985

MDL:MFCD00055039

CID:366640

PubChem ID:12600386

Update Time:2025-04-19

2-Chloro-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-methylpyrazine
- Pyrazine,2-chloro-5-methyl-
- pyrazine, 2-chloro-5-methyl-
- 2-chloro-5-methyl-pyrazine
- 2-chloranyl-5-methyl-pyrazine
- 2-Chloro-5-methyl-1,4-diazine
- XSDAJECCWPYVGW-UHFFFAOYSA-N
- BCP18846
- VZ34617
- RP19820
- AB02272
- RP19827
- SY029718
- AM804101
- ST2409877
- AB0025720
- MFCD00055039
- DTXSID70503972
- PS-4979
- SCHEMBL755027
- CS-W009243
- 59303-10-5
- AKOS006272103
- A832253
- EN300-90420
- FT-0688429
- Z1198149378
- DB-002438
- MDL： MFCD00055039
- Inchi： 1S/C5H5ClN2/c1-4-2-8-5(6)3-7-4/h2-3H,1H3
- InChI Key： XSDAJECCWPYVGW-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C=N1)C

Computed Properties

Exact Mass: 128.01400
Monoisotopic Mass: 128.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: No data available
Density: 1.234
Melting Point: No data available
Boiling Point: 172°C at 760 mmHg
Flash Point: 72 ºC
Refractive Index: 1.53
PSA: 25.78000
LogP: 1.43840

2-Chloro-5-methylpyrazine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Inert atmosphere,2-8°C

2-Chloro-5-methylpyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-methylpyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM120394-100mg	2-Chloro-5-methylpyrazine	59303-10-5	95%+	100mg	$53	2021-08-06
Chemenu	CM120394-250mg	2-Chloro-5-methylpyrazine	59303-10-5	95%+	250mg	$74	2021-08-06
Chemenu	CM120394-1g	2-Chloro-5-methylpyrazine	59303-10-5	95%+	1g	$219	2021-08-06
Chemenu	CM120394-5g	2-Chloro-5-methylpyrazine	59303-10-5	95%+	5g	$565	2021-08-06
Chemenu	CM120394-10g	2-Chloro-5-methylpyrazine	59303-10-5	95%+	10g	$939	2021-08-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY029718-5g	2-Chloro-5-methylpyrazine	59303-10-5	≥95%	5g	¥920.00	2025-04-13
Fluorochem	077050-250mg	2-Chloro-5-methylpyrazine	59303-10-5	99%	250mg	￡52.00	2022-03-01
Alichem	A099001590-5g	2-Chloro-5-methylpyrazine	59303-10-5	97%	5g	$772.81	2023-09-01
Alichem	A099001590-10g	2-Chloro-5-methylpyrazine	59303-10-5	97%	10g	$860.76	2023-09-01
Alichem	A099001590-25g	2-Chloro-5-methylpyrazine	59303-10-5	97%	25g	$1716.00	2023-09-01

2-Chloro-5-methylpyrazine Production Method

2-Chloro-5-methylpyrazine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:59303-10-5)2-氯-5-甲基吡嗪

Order Number:LE1883469

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:37

Price ($):discuss personally

Email:18501500038@163.com

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